molecular formula C8H7BrN2O B160331 (6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol CAS No. 136117-71-0

(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol

Cat. No. B160331
CAS RN: 136117-71-0
M. Wt: 227.06 g/mol
InChI Key: SDEYJBQEUWYUMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” is a chemical compound with the molecular formula C8H7BrN2O and a molecular weight of 227.06 g/mol. It is used in organic syntheses and as pharmaceutical intermediates . It is an active pharmaceutical ingredient and a pharmaceutical adjuvant .


Molecular Structure Analysis

The InChI code for “(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” is 1S/C8H7BrN2O/c9-6-1-2-8-10-7(5-12)4-11(8)3-6/h1-4,12H,5H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

“(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” is a solid at room temperature . The compound should be stored sealed in a dry environment at 2-8°C .

Scientific Research Applications

Organic Syntheses

“(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” is used in organic syntheses . It serves as a key intermediate in the synthesis of various organic compounds .

Pharmaceutical Intermediates

This compound is also used as a pharmaceutical intermediate . It plays a crucial role in the synthesis of various pharmaceutical compounds .

Synthesis of Lactams

The best results were obtained with lactams that could be introduced on the 6-bromoimidazo[1,2-a]pyridine . This suggests its potential application in the synthesis of lactams .

Radiolabeling

1,2-dihydro-5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3-pyridinecarbonitrile hydrochloride monohydrate 6 was synthesized in 5 steps from 6-bromoimidazo[1,2-a] pyridine using [2- 14 C] cyanoacetamide as the source of the radiolabel . This indicates its potential use in radiolabeling .

Chemodivergent Synthesis

“(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” can be used in the chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines .

Biological Evaluation

This compound has been used in the biological evaluation of new chemical entities . It can be used to assess the biological activity of new compounds .

Seizure Protection

New bioactive chemical entities affording protection to seizures can be detected using this compound . This suggests its potential application in the development of antiseizure medications .

Development of New Therapeutic Agents

Given its wide range of applications in organic synthesis, pharmaceutical intermediates, and biological evaluation, “(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” can be used in the development of new therapeutic agents .

Safety and Hazards

“(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol” is associated with several hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

(6-bromoimidazo[1,2-a]pyridin-2-yl)methanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrN2O/c9-6-1-2-8-10-7(5-12)4-11(8)3-6/h1-4,12H,5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDEYJBQEUWYUMO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NC(=CN2C=C1Br)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00568170
Record name (6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00568170
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

227.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol

CAS RN

136117-71-0
Record name 6-Bromoimidazo[1,2-a]pyridine-2-methanol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=136117-71-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (6-Bromoimidazo[1,2-a]pyridin-2-yl)methanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00568170
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.